Cas no 1806333-41-4 (2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene)

• Product Name: 2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene
• CAS No: 1806333-41-4
• MF: C₈H₅F₄NO₂S
• MW: 255.189414739609
• CID: 5005181
• Update Time: 2025-10-18

2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5F4NO2S/c1-4-5(13(14)15)2-3-6(7(4)9)16-8(10,11)12/h2-3H,1H3
• InChI Key： XJJDXGRCJIXHQB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C)C=1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 3.9
• Topological Polar Surface Area: 71.1

Additional information on 2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene

Recent Advances in the Study of 2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene (CAS: 1806333-41-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene (CAS: 1806333-41-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's distinct trifluoromethylthio and nitro functional groups make it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the synthetic pathways for 2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene, highlighting its efficient production through multi-step organic reactions. Researchers have optimized the synthesis to achieve high yields and purity, which is critical for its application in biological assays. The compound's stability under various conditions has also been investigated, providing insights into its handling and storage requirements for laboratory use.

In terms of biological activity, preliminary studies have demonstrated that 2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene exhibits notable interactions with specific enzymatic targets. For instance, it has shown inhibitory effects on certain kinases and proteases, which are often implicated in disease pathways. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as cancer and inflammatory diseases.

Further research has delved into the mechanistic aspects of the compound's activity. Structural-activity relationship (SAR) studies have been conducted to identify the key functional groups responsible for its biological effects. Computational modeling and molecular docking simulations have complemented these studies, providing a deeper understanding of how the compound interacts with its targets at the molecular level.

The potential therapeutic applications of 2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene are currently being explored in preclinical models. Early results indicate that the compound has favorable pharmacokinetic properties, including good bioavailability and low toxicity. These characteristics make it a promising candidate for further development, although additional studies are needed to fully assess its efficacy and safety in vivo.

In conclusion, 2-Fluoro-6-nitro-3-(trifluoromethylthio)toluene (CAS: 1806333-41-4) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, combined with its promising biological activity, position it as a potential lead for drug discovery. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications.